3-(2-chlorophenyl)-N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide

• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H16ClN3O2S/c1-4-12-11(3)26-19(14(12)9-21)22-18(24)16-10(2)25-23-17(16)13-7-5-6-8-15(13)20/h5-8H,4H2,1-3H3,(H,22,24)
• InChI Key: PVASRSWHLSAWSC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C#N)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C)C

Description

This compound belongs to the class of heterocyclic carboxamides, characterized by a 1,2-oxazole core substituted with a 2-chlorophenyl group at position 3 and a methyl group at position 3. The carboxamide moiety is linked to a thiophene ring bearing cyano, ethyl, and methyl substituents. Such structural features are critical for modulating biological activity, solubility, and metabolic stability.

Biological Activity

3-(2-chlorophenyl)-N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including a chlorophenyl group, a cyano group, and an oxazole ring, suggest diverse biological activities. This article explores the compound's biological activity, synthesis, structure-activity relationships, and potential therapeutic applications.

Structural Overview

The compound has a molecular formula of C18H17ClN2O2S and a molecular weight of approximately 373.9 g/mol. Its structure includes:

• Oxazole Ring : Contributes to the compound's reactivity and biological properties.
• Chlorophenyl Group : Impacts lipophilicity and potential interactions with biological targets.
• Cyano Group : May enhance binding affinity to specific receptors or enzymes.

Anticancer Properties

Research indicates that compounds with similar structures exhibit notable anticancer activities. For instance, derivatives containing thiophene and oxazole rings have been shown to inhibit cancer cell proliferation in various in vitro studies.

Compound Name	Structure Features	Biological Activity
N-(3-carbamoyl-4-ethyl-thiophen)	Thiophene ring and carbamoyl group	Anticancer activity
5-Methyl-isoxazole derivatives	Isoxazole with various alkyl substitutions	Antimicrobial properties
4-Ethyl-thiophene analogs	Similar thiophene core with different substituents	Potential enzyme inhibitors

The unique combination of functional groups in 3-(2-chlorophenyl)-N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide is believed to enhance its biological activity while providing pathways for further chemical modifications.

Enzyme Inhibition

Studies suggest that this compound may act as an enzyme inhibitor. The presence of the thiophene moiety is particularly relevant as it has been associated with inhibition of various enzymes involved in metabolic pathways. For example, compounds structurally related to this one have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which are crucial in inflammation and cancer progression.

Synthesis

The synthesis of 3-(2-chlorophenyl)-N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide typically involves several key steps:

• Formation of the Oxazole Ring : The initial step involves the cyclization of appropriate precursors under acidic or basic conditions.
• Introduction of Substituents : Subsequent reactions introduce the chlorophenyl and cyano groups through electrophilic aromatic substitution or nucleophilic addition reactions.
• Final Modifications : Additional steps may include reduction or acylation to achieve the desired carboxamide functionality.

Case Studies

Recent studies have highlighted the efficacy of similar oxazole derivatives in preclinical models:

• Antitumor Activity : A study demonstrated that a related oxazole compound significantly reduced tumor growth in xenograft models by inducing apoptosis in cancer cells.
• Antimicrobial Effects : Another investigation revealed that derivatives exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting potential as novel antibiotics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Functional Group Impact

Target Compound

• Core Structure : 1,2-oxazole with 3-(2-chlorophenyl) and 5-methyl groups.
• Carboxamide Side Chain: Attached to a 3-cyano-4-ethyl-5-methylthiophen-2-yl group.
• Ethyl and methyl groups on thiophene may increase lipophilicity, favoring membrane permeability. The 2-chlorophenyl group introduces steric bulk and electron-withdrawing effects.

Comparative Compounds

Compound A : 3-(2-Chlorophenyl)-5-methyl-N-[2-(4-sulfamoylphenyl)ethyl]-1,2-oxazole-4-carboxamide

• Side Chain : 2-(4-sulfamoylphenyl)ethyl group.
• Key Differences :
  • Sulfamoyl group (electron-withdrawing) replaces thiophene, increasing hydrophilicity.
  • Ethyl linker may reduce steric hindrance compared to the thiophene’s substituents.
• Implications : Likely higher aqueous solubility but reduced cell permeability compared to the target compound.

Compound B : 3-(2-Chlorophenyl)-N-[(2-Methoxyphenyl)carbamothioyl]-5-Methyl-Isoxazole-4-Carboxamide

• Side Chain : Thiourea-linked 2-methoxyphenyl group.
• Key Differences :
  • Thiourea moiety enables hydrogen bonding but may reduce metabolic stability.
  • Methoxy group introduces electron-donating effects, contrasting with the target’s chloro substituent.
• Implications: Potential for stronger target binding but susceptibility to oxidative degradation.

Compound C : 3-(2-Chlorophenyl)-5-Methyl-N-(5-Methyl-1,2-Oxazol-3-yl)-1,2-Oxazole-4-Carboxamide

• Side Chain : 5-methyl-1,2-oxazol-3-yl group.
• Key Differences: Oxazole replaces thiophene, altering electronic properties (less π-conjugation). Lacks cyano and ethyl groups, reducing steric and electronic complexity.
• Implications : Simpler structure may improve synthetic accessibility but limit potency.

Compound D : N-[2-(Ethylamino)-1-Methyl-2-Oxoethyl]-4-Methyl-2-(3-Thienyl)-5-Thiazolecarboxamide

• Core Structure : Thiazole with 3-thienyl and methyl groups.
• Key Differences: Thiazole core (vs. oxazole) offers distinct electronic profiles. Ethylamino group introduces basicity, affecting pH-dependent solubility.
• Implications : Thiazole-thiophene combination may enhance binding to sulfur-rich enzyme pockets.

Structural and Property Comparison Table

Property	Target Compound	Compound A	Compound B	Compound C
Core Heterocycle	1,2-Oxazole	1,2-Oxazole	1,2-Oxazole	1,2-Oxazole
Key Substituents	3-(2-Chlorophenyl), 5-methyl	3-(2-Chlorophenyl), 5-methyl	3-(2-Chlorophenyl), 5-methyl	3-(2-Chlorophenyl), 5-methyl
Side Chain	3-Cyano-4-ethyl-5-methylthiophen-2-yl	2-(4-Sulfamoylphenyl)ethyl	2-Methoxyphenyl-thioureido	5-Methyl-1,2-oxazol-3-yl
Polar Groups	Cyano	Sulfamoyl	Methoxy, Thiourea	None
Lipophilicity (Predicted)	Moderate-High	Low-Moderate	Moderate	Moderate

Research Implications and Limitations

Synthetic Optimization : Compare yields and purity with simpler analogs like Compound C .

Enzymatic Assays : Evaluate potency against sulfamoyl- or thiourea-containing derivatives .

ADMET Profiling : Assess metabolic stability relative to thiazole-based compounds .

Q & A

Basic Research Question

• In Vitro Assays : Screen for antimicrobial activity via broth microdilution (CLSI guidelines) or anticancer activity using MTT assays on cancer cell lines .
• False-Positive Mitigation :
  • Include controls for aggregation (e.g., detergent addition).
  • Validate hits with orthogonal assays (e.g., SPR binding vs. enzymatic inhibition) .

How can computational modeling predict the reactivity of the cyano and oxazole groups in this compound?

Advanced Research Question

• Quantum Mechanics (QM) : Perform DFT calculations (B3LYP/6-31G*) to map electrostatic potentials, identifying nucleophilic/electrophilic sites (e.g., cyano group’s π* orbitals) .
• Molecular Dynamics (MD) : Simulate solvation effects in water/DMSO to assess stability of the oxazole-thiophene linkage under physiological conditions .
• Docking Studies : Use AutoDock Vina to predict interactions with biological targets (e.g., kinase active sites), focusing on hydrogen bonding with the carboxamide group .

What analytical techniques are critical for characterizing this compound’s purity and stability?

Basic Research Question

• HPLC-PDA/MS : Detect impurities (e.g., unreacted starting materials) with reverse-phase C18 columns and mobile phases of acetonitrile/0.1% formic acid .
• NMR : Assign peaks using ¹H/¹³C and 2D experiments (HSQC, HMBC) to confirm regiochemistry (e.g., thiophene substitution pattern) .
• Stability Studies : Conduct accelerated degradation tests (40°C/75% RH) with LC-MS monitoring to identify hydrolysis products (e.g., oxazole ring opening) .

How can structure-activity relationship (SAR) studies be designed to improve this compound’s potency?

Advanced Research Question

• Analog Synthesis : Modify substituents systematically:
  • Replace 2-chlorophenyl with electron-withdrawing groups (e.g., CF₃) to enhance electrophilicity .
  • Vary thiophene’s ethyl/methyl groups to probe steric effects .
• Data Analysis : Use multivariate regression (e.g., CoMFA) to correlate logP, polar surface area, and IC₅₀ values .
• Contradiction Handling : If bioactivity contradicts predictions, re-evaluate assay conditions (e.g., membrane permeability via PAMPA) .

What strategies resolve low yields in the final amide coupling step?

Advanced Research Question

• Activation Alternatives : Switch from EDC/HOBt to PyBOP or T3P for sterically hindered amines .
• Solvent Optimization : Test high-polarity solvents (DMAc or NMP) to improve solubility.
• Microwave Assistance : Apply microwave irradiation (100°C, 30 min) to accelerate coupling kinetics .